2-(2,5-dioxopyrrolidin-1-yl)-N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(6-methoxy-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C18H17N5O4S/c1-10-7-14(20-15(24)9-22-16(25)5-6-17(22)26)23(21-10)18-19-12-4-3-11(27-2)8-13(12)28-18/h3-4,7-8H,5-6,9H2,1-2H3,(H,20,24)
• InChI Key: YMFCVOVHLDXBMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CN2C(=O)CCC2=O)C3=NC4=C(S3)C=C(C=C4)OC
• Molecular Formula: C18H17N5O4S
• Molecular Weight: 399.4 g/mol
• CAS No.: 1171627-67-0

Description

2-(2,5-Dioxopyrrolidin-1-yl)-N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a heterocyclic compound featuring a pyrazole core linked to a 6-methoxy-substituted benzothiazole moiety and a 2,5-dioxopyrrolidine-acetamide side chain. This structure combines pharmacophoric elements associated with kinase inhibition and protease modulation, as seen in analogous compounds . Key structural attributes include:

• Pyrazole ring: The 3-methyl substituent may reduce metabolic degradation compared to bulkier groups.
• Dioxopyrrolidinyl-acetamide: This moiety is critical for solubility and serves as a reactive handle for covalent binding in some enzyme inhibitors.

Biological Activity

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a complex organic molecule with significant potential in medicinal chemistry. This article delves into its biological activity, synthesizing findings from various studies to provide a comprehensive overview of its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{14}H_{13}N_{3}O_{4}S$, with a molecular weight of approximately 319.34 g/mol. The structure features a pyrrolidinone moiety, which is known for its versatility in biological applications. The presence of the 6-methoxybenzo[d]thiazol-2-yl and 3-methyl-1H-pyrazol-5-yl groups indicates potential interactions with various biological targets.

Property	Value
Molecular Formula	C14H13N3O4S
Molecular Weight	319.34 g/mol
Purity	≥ 95%
IUPAC Name	2-(2,5-dioxopyrrolidin-1-yl)-N-(6-methoxybenzo[d]thiazol-2-yl)acetamide

Anticancer Properties

Recent studies have highlighted the anticancer potential of similar compounds within the benzothiazole and pyrrolidinone classes. For instance, derivatives of benzothiazole have exhibited selective cytotoxicity against tumorigenic cell lines while sparing normal cells. The compound may share these properties due to its structural similarities.

Case Study: Cytotoxicity Assays

In a comparative study, several derivatives were tested against various cancer cell lines, including MDA-MB-231 (breast cancer) and NUGC-3 (gastric cancer). Compounds showed varying degrees of inhibition, with some achieving an EC50 in the low nanomolar range . While specific data for our compound is limited, it is reasonable to hypothesize that it may exhibit similar activity based on its structural components.

Antimicrobial Activity

Compounds containing dioxopyrrolidinone structures have been reported to possess antimicrobial properties. For example, certain derivatives demonstrated significant antibacterial activity against strains such as Staphylococcus aureus and Pseudomonas aeruginosa . The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of critical enzymatic pathways.

Antithrombotic Activity

Research into related pyrrolidinone derivatives has uncovered their potential as antithrombotic agents. These compounds were shown to inhibit Factor Xa (FXa), a key player in the coagulation cascade, thereby prolonging prothrombin time in vitro . Given the structural similarities, it is plausible that our compound could also exhibit antithrombotic effects.

The precise mechanism through which 2-(2,5-dioxopyrrolidin-1-yl)-N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide exerts its biological effects remains to be fully elucidated. However, it likely involves:

• Enzyme Inhibition : Targeting specific enzymes involved in cancer progression or microbial survival.
• Receptor Modulation : Interacting with cellular receptors to alter signaling pathways.
• Cell Cycle Interference : Inducing apoptosis or cell cycle arrest in malignant cells.

Comparison with Similar Compounds

A. Benzothiazole Modifications

• 6-Methoxy group (target compound) :
  • Increases polarity compared to halogenated analogs (e.g., Analog 1’s 4,6-difluoro group).
  • May improve water solubility but reduce membrane permeability .
• 4,6-Difluoro substitution (Analog 1) :
  • Enhances metabolic stability due to fluorine’s electron-withdrawing effects.
  • Higher LogP (3.2) suggests greater lipophilicity, favoring blood-brain barrier penetration .

B. Pyrazole Core Variations

• Lowers molecular weight (413.42 vs. 406.47 in Analog 2), possibly enhancing bioavailability.

C. Acetamide Linker and Dioxopyrrolidinyl Group

• The dioxopyrrolidinyl moiety in the target compound and Analog 1 may facilitate: Covalent binding: Through Michael addition with cysteine residues in enzymes.

Pharmacological Insights from Structural Analogues

• Kinase Inhibition : Analog 3 derivatives inhibit kinases like EGFR (IC₅₀ = 50–100 nM) via benzothiazole-mediated π-π interactions. The target compound’s 6-methoxy group may similarly engage ATP-binding pockets .
• Antiproliferative Activity : Analog 2’s thiazole linker and phenyl-pyrazole group correlate with cytotoxicity, suggesting the target compound’s pyrazole-methyl group could balance potency and selectivity .
• Metabolic Stability : Fluorinated analogs (e.g., Analog 1) exhibit longer half-lives (t_1/2 > 6 hrs in vitro), whereas methoxy groups (target compound) may accelerate Phase I metabolism .

Q & A

Basic: What are the critical factors in optimizing the synthesis of this compound, and how are intermediates validated?

Methodological Answer:
The synthesis involves multi-step reactions requiring precise control of temperature, solvent selection, and catalyst use. Key steps include:

• Cyclization : Formation of the pyrazole ring under reflux in ethanol or THF, with reaction times varying between 2–6 hours depending on substituents .
• Amide Coupling : Use of coupling agents (e.g., EDC/HOBt) in anhydrous solvents (e.g., DMF) to minimize hydrolysis .
• Purification : Column chromatography or recrystallization (DMF/EtOH mixtures) to isolate intermediates .
  Validation :
• NMR Spectroscopy : Confirms structural integrity of intermediates (e.g., pyrazole ring protons at δ 6.5–7.8 ppm) .
• HPLC : Ensures >95% purity for biological testing .

Basic: How is the molecular structure characterized, and what analytical techniques resolve ambiguities in stereochemistry?

Methodological Answer:

• X-ray Crystallography : Determines absolute configuration, particularly for chiral centers in the pyrrolidinone and benzothiazole moieties .
• 2D NMR (COSY, NOESY) : Resolves overlapping signals in aromatic regions (e.g., distinguishing methoxybenzo[d]thiazole protons) .
• Mass Spectrometry (HRMS) : Confirms molecular formula (e.g., [M+H]+ ion at m/z 452.1342) .

Advanced: What mechanistic approaches are used to study its interaction with enzymes like kinases or proteases?

Methodological Answer:

• Enzyme Inhibition Assays : Measure IC50 values using fluorogenic substrates (e.g., for trypsin-like proteases) in Tris buffer (pH 7.4) .
• Surface Plasmon Resonance (SPR) : Quantifies binding kinetics (ka/kd) to immobilized targets .
• Molecular Docking : Predicts binding modes using software like AutoDock Vina, focusing on hydrogen bonds between the dioxopyrrolidine carbonyl and catalytic residues .

Advanced: How are structure-activity relationship (SAR) studies designed to improve biological activity?

Methodological Answer:
SAR studies focus on modifying:

• Benzothiazole Substituents : Replacing methoxy with halogens (Cl, F) to enhance lipophilicity and blood-brain barrier penetration .
• Pyrazole Core : Introducing methyl or cyclopropyl groups to reduce metabolic degradation .

Example Analogues and Activities (Referencing ):

Compound Modification	Bioactivity Trend	Reference
6-Methoxy → 6-Chloro	↑ Anticancer (IC50: 1.2 µM → 0.8 µM)
Pyrazole N-methyl → Cyclopropyl	↑ Stability in microsomal assays

Advanced: How can contradictions in reaction yield data (e.g., 40% vs. 70%) be systematically addressed?

Methodological Answer:
Discrepancies often arise from:

• Solvent Polarity : THF vs. DMF alters nucleophilicity in amide coupling, affecting yields .
• Catalyst Loading : Pd/C at 5 mol% vs. 10 mol% in Suzuki-Miyaura cross-couplings .
  Resolution :
• Design of Experiments (DoE) to test variables (temperature, solvent, catalyst) .
• In-line FTIR monitoring to track reaction progress in real time .

Advanced: What computational strategies predict metabolic stability and off-target effects?

Methodological Answer:

• ADMET Prediction : Tools like SwissADME estimate CYP450 inhibition risks (e.g., CYP3A4 liability due to benzothiazole) .
• Molecular Dynamics (MD) Simulations : Assess binding persistence (≥50 ns trajectories) to avoid off-target kinase interactions (e.g., EGFR vs. VEGFR2 selectivity) .

Advanced: How is compound stability evaluated under physiological conditions?

Methodological Answer:

• pH Stability Studies : Incubation in buffers (pH 1.2–7.4) for 24h, with HPLC tracking degradation (e.g., hydrolysis of the acetamide bond at pH < 3) .
• Plasma Stability Assays : 90% degradation in rat plasma within 2h indicates need for prodrug strategies .

Advanced: What strategies are employed to design derivatives with improved solubility without compromising activity?

Methodological Answer:

• PEGylation : Attaching polyethylene glycol (PEG) chains to the pyrazole nitrogen .
• Salt Formation : Hydrochloride salts of the pyrrolidinone amine improve aqueous solubility (from 0.1 mg/mL to 5 mg/mL) .